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Compound of Interest

Compound Name: 17-Hydroxyoleic acid

Cat. No.: B1235182

Get Quote

Chemical Identity & Verification
Before initiating disposal, verify the chemical identity to ensure this protocol applies. 17-
Hydroxyoleic acid is a hydroxylated unsaturated fatty acid, often used as a biomarker or

intermediate in lipid metabolism research. It shares physicochemical properties with other long-

chain hydroxy fatty acids (e.g., Ricinoleic acid).

Parameter Specification

Chemical Name 17-Hydroxy-cis-9-octadecenoic acid

Synonyms 17-Hydroxyoleic acid; 17-OH-18:1

Molecular Formula C₁₈H₃₄O₃

Molecular Weight 298.46 g/mol

Physical State
Viscous oil or low-melting solid (depending on

purity/temperature)

Solubility
Insoluble in water; Soluble in ethanol, DMSO,

chloroform, dichloromethane
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Safety & Hazard Assessment (Pre-Disposal)
While long-chain fatty acids are generally low in acute toxicity, they must be handled as

chemical waste to prevent environmental contamination and plumbing damage.

GHS Classification (Extrapolated from Class)
Skin Irritation: Category 2 (Causes skin irritation).

Eye Irritation: Category 2A (Causes serious eye irritation).

Environmental Hazard: High Biological Oxygen Demand (BOD). Do not discharge into

drains.

Required Personal Protective Equipment (PPE)[3]
Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant).

Hand Protection: Nitrile gloves (minimum thickness 0.11 mm). Standard latex is generally

acceptable for incidental contact but nitrile provides better resistance to organic solvents

used in solutions.

Skin Protection: Standard laboratory coat.

Waste Classification & Segregation
Proper segregation is the cornerstone of safe disposal. 17-Hydroxyoleic acid is not typically

listed as an RCRA P-list or U-list hazardous waste by the US EPA, but it is regulated as Non-

Halogenated Organic Chemical Waste.

Segregation Logic
Do NOT mix with: Strong oxidizers (e.g., Nitric acid, Perchloric acid) or strong bases.

Do NOT pour down the sink: Fatty acids solidify in cool pipes, causing severe clogs

(fatbergs) and disrupting wastewater treatment bacterial beds.

Decision Tree: Disposal Workflow
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The following diagram outlines the logical flow for disposing of 17-Hydroxyoleic acid in

various forms.

Waste Generation:
17-Hydroxyoleic Acid

What is the physical form?

Pure Solid / Oil
(Expired or Surplus)

Neat Substance

Dissolved in Solvent
(Reaction mix, HPLC waste)

Liquid Solution

Contaminated Solids
(Gloves, Wipes, Vials)

Solid Debris

Container C:
Solid Chemical Waste

(Double-bagged)

Dissolve in solvent OR
pack as solid waste

Solvent Type? Container D:
Chemically Contaminated Debris

Container A:
Non-Halogenated Organic Waste

(e.g., Ethanol, DMSO)

No Halogens

Container B:
Halogenated Organic Waste

(e.g., DCM, Chloroform)

Contains Halogens
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Figure 1: Decision matrix for segregating 17-Hydroxyoleic acid waste streams based on

physical state and solvent composition.

Step-by-Step Disposal Protocols
Scenario A: Pure Substance (Expired or Surplus)
Objective: Dispose of a vial of pure 17-Hydroxyoleic acid (oil or solid).

Container Selection: Use a chemically compatible container (HDPE or Glass) with a screw-

top lid.

Transfer:

If Solid: Transfer the solid directly into the waste container labeled "Solid Chemical

Waste."

If Viscous Oil: You may dissolve the oil in a small amount of non-halogenated solvent (e.g.,

Ethanol or Acetone) to facilitate transfer. Pour the resulting solution into the "Non-

Halogenated Organic Waste" carboy.

Labeling: Affix a hazardous waste tag.

Constituents: "17-Hydroxyoleic acid" (if solid) or "Ethanol, 17-Hydroxyoleic acid" (if

dissolved).

Hazard Checkbox: Check "Irritant" and "Flammable" (if solvent added).

Scenario B: Solutions (HPLC Waste / Reaction Mixtures)
Objective: Dispose of a reaction mixture containing 17-Hydroxyoleic acid dissolved in

Dichloromethane (DCM).

Identify Solvent Base: Since DCM is a halogenated solvent, this entire mixture must go into

the Halogenated waste stream.

Segregation: Do not mix with non-halogenated waste (e.g., Acetone/Methanol waste) if your

facility requires separation to reduce disposal costs.
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Pouring: Pour into the "Halogenated Organic Waste" carboy. Use a funnel to prevent spills.

Logging: Record the approximate volume and concentration on the waste log sheet attached

to the container.

Scenario C: Spills (Small Scale < 500 mL)
Objective: Clean up a benchtop spill of 17-Hydroxyoleic acid.

Secure Area: Alert nearby personnel.

PPE: Ensure gloves and goggles are on.

Containment: Surround the spill with absorbent pads or a ring of vermiculite to prevent

spreading.

Cleanup:

Absorb the bulk liquid with paper towels or absorbent pads.

Clean the surface with soap and warm water (detergent is necessary to emulsify the fatty

acid) followed by an ethanol wipe to remove oily residue.

Disposal: Place all contaminated wipes and gloves into a clear plastic bag, seal it, and place

it in the "Chemically Contaminated Debris" bin.

Technical Data Summary
The following table summarizes the key properties dictating the disposal strategy.
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Property Value Disposal Implication

Water Solubility Negligible (< 1 mg/L)

CRITICAL: Will separate in

water traps. Never pour down

drains.

Flash Point > 110°C (Estimated)
Combustible. Store away from

heat sources in waste storage.

Reactivity Stable

Can be stored with general

organic waste. Avoid strong

oxidizers.

Biodegradability High

High BOD load if released to

environment; strictly prohibited

from sewer disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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